Cas no 1361495-18-2 (2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid)
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid
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- Inchi: 1S/C13H8Cl3NO3/c14-8-3-4-9(15)12(16)11(8)7-2-1-6(5-10(18)19)17-13(7)20/h1-4H,5H2,(H,17,20)(H,18,19)
- InChI Key: WCEJEVOUAXXYCH-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1=CC=C(CC(=O)O)NC1=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 489
- XLogP3: 3.2
- Topological Polar Surface Area: 66.4
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002479-250mg |
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid |
1361495-18-2 | 97% | 250mg |
659.60 USD | 2021-06-09 | |
| Alichem | A024002479-500mg |
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid |
1361495-18-2 | 97% | 500mg |
1,038.80 USD | 2021-06-09 | |
| Alichem | A024002479-1g |
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid |
1361495-18-2 | 97% | 1g |
1,646.40 USD | 2021-06-09 |
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid
Introduction to 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361495-18-2)
2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361495-18-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.
The chemical structure of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid is composed of a pyridine ring substituted with a hydroxyl group at the 2-position and a trichlorophenyl group at the 3-position. Additionally, an acetic acid moiety is attached to the 6-position of the pyridine ring. This intricate arrangement confers the compound with a range of interesting chemical and biological properties.
Recent research has focused on the pharmacological activities of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant effects. These properties make it a promising candidate for the development of new therapeutic agents for various inflammatory and oxidative stress-related diseases.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory activity of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid. The compound was found to significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may be effective in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid has also been shown to possess antioxidant activity. In vitro assays have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.
The mechanism of action of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid is not yet fully understood. However, preliminary studies suggest that it may modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses.
In addition to its therapeutic potential, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid has also been explored for its use as a chemical probe in biological research. Its unique structure and biological activities make it a valuable tool for investigating the molecular mechanisms underlying inflammation and oxidative stress.
The synthesis of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid has been optimized using modern synthetic techniques. One common approach involves the condensation of 2-hydroxypyridine with 2,3,6-trichlorobenzaldehyde followed by acetylation to introduce the acetic acid moiety. This synthetic route provides high yields and purity, making it suitable for large-scale production.
Safety and toxicity studies have indicated that 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further preclinical and clinical studies are necessary to fully assess its safety profile and determine optimal dosing regimens.
In conclusion, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361495-18-2) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases characterized by inflammation and oxidative stress.
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